Cas no 106429-07-6 ((2-Amino-benzothiazol-6-yl)-methanol)

• Product Name: (2-Amino-benzothiazol-6-yl)-methanol
• CAS No: 106429-07-6
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD11976758
• CID: 127124
• PubChem ID: 13821540
• Update Time: 2025-04-18

(2-Amino-benzothiazol-6-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolemethanol,2-amino-
• (2-aminobenzo[d]thiazol-6-yl)methanol
• 6-Benzothiazolemethanol,2-amino-(9CI)
• (2-AMino-benzothiazol-6-yl)-Methanol
• 106429-07-6
• AKOS017516026
• AS-40276
• LPMULTSCZSOABY-UHFFFAOYSA-N
• 2-Amino-6-hydroxymethylbenzothiazole
• MFCD11976758
• FT-0742434
• (2-Aminobenzothiazol-6-yl)methanol
• SCHEMBL785395
• CS-0188008
• (2-Amino-1,3-benzothiazol-6-yl)methanol
• DA-32145
• (2-Amino-benzothiazol-6-yl)-methanol

• MDL： MFCD11976758
• Inchi： 1S/C8H8N2OS/c9-8-10-6-2-1-5(4-11)3-7(6)12-8/h1-3,11H,4H2,(H2,9,10)
• InChI Key： LPMULTSCZSOABY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(CO)=CC1=2

Computed Properties

• Exact Mass: 180.03584
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 59.14
• LogP: 1.30090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles